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Compound of Interest

Compound Name: 3-(Methylthio)benzaldehyde

Cat. No.: B1281139

Essential Safety and Handling Guide for 3-
(Methylthio)benzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-(Methylthio)benzaldehyde, ensuring the safety of researchers,
scientists, and drug development professionals.

Hazard Identification and Classification

3-(Methylthio)benzaldehyde is classified with the following hazards. It is crucial to understand
these risks before handling the substance.
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Hazard Statement

GHS Classification

Description

Citations

Acute Toxicity, Oral

H302 Harmful if swallowed. [1][2]13]
(Category 4)
Skin
H315 Corrosion/Irritation Causes skin irritation. [1][4]
(Category 2)
Serious Eye )
o Causes serious eye
H319 Damage/Eye Irritation o [1112]14]
irritation.
(Category 2)
Acute Toxicity,
H332 Inhalation (Category Harmful if inhaled.
4)
Specific Target Organ
Toxicity — Single ]
May cause respiratory
H335 Exposure (Category T [1][2]114]
] irritation.
3), Respiratory
System
Flammable Liquids ) o
H227 Combustible liquid.
(Category 4)
Hazardous to the ) o
] ] Toxic to aquatic life
Aquatic Environment, ] ]
H411 with long lasting [3]

Long-term Hazard

(Category 2)

effects.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-

(Methylthio)benzaldehyde to minimize exposure and ensure personal safety.

Recommended PPE
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Body Part Equipment Standard/Specification

Safety glasses with side-

shields or chemical safety )

o Conforming to EN166 (EU) or
Eyes/Face goggles. A face shield is
] ] ] NIOSH (US) approved.[5]

recommended if there is a risk

of splashing.

Chemical-resistant gloves

(e.g., Nitrile rubber). Alab coat, Select according to the
Skin chemical-resistant apron, or concentration and amount of

coveralls should be worn to

prevent skin contact.

the dangerous substance.[5]

Respiratory

Work in a well-ventilated area,
preferably under a chemical
fume hood. If ventilation is
insufficient, use a NIOSH-
approved respirator with an

organic vapor cartridge.

Follow OSHA respirator
regulations (29 CFR
1910.134).[6]

Experimental Protocols: Safe Handling and Storage

Adherence to these procedures is critical for the safe handling and storage of 3-

(Methylthio)benzaldehyde in a laboratory setting.

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an

emergency eyewash station and safety shower readily accessible.

o Ventilation: Always handle this chemical in a well-ventilated area or under a certified

chemical fume hood to minimize inhalation of vapors.[1][4][7]

o Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[8] Do not

breathe mist, vapors, or spray.[1][4][7]
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e Hygiene: Wash hands thoroughly with soap and water after handling.[1][3][7] Do not eat,
drink, or smoke in the work area.[1][3][7]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[7]

Storage Procedures

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5][7]
e Security: Store in a locked cabinet or other secure area to prevent unauthorized access.[1][7]

o Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong
reducing agents.[7]

Emergency and Disposal Plans

Immediate and appropriate responses to emergencies and proper disposal are vital to mitigate
risks.

First-Aid Measures
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Exposure Route

Procedure

Citations

Inhalation

Move the person to fresh air. If
breathing is difficult, provide
oxygen. Seek immediate
medical attention if you feel

unwell.

(11141071

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with plenty of
soap and water for at least 15
minutes. If skin irritation
persists, seek medical

attention.

[1]141[7]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do so. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

(11141071

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.
Immediately call a POISON
CENTER or a doctor.

[1]

Spill Response

o Evacuate: Clear the area of all personnel.

o Ventilate: Ensure the area is well-ventilated.

o Containment: Absorb the spill with inert, non-combustible material such as sand, earth, or

vermiculite.[4][9]

o Collection: Collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[4] Do not allow the chemical to enter drains or waterways.[1]
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Disposal Plan

o Waste Material: Dispose of the chemical and any contaminated materials at an approved

hazardous waste disposal facility.[3][7]

o Regulations: All disposal practices must comply with local, state, and federal regulations.[8]
[9] Do not mix with other waste.

Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling of 3-
(Methylthio)benzaldehyde.
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Caption: Workflow for safe handling of 3-(Methylthio)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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